Cas no 177941-16-1 (5-Benzyloxy-1H-indazole-3-carboxylic acid)

• Product name: 5-Benzyloxy-1H-indazole-3-carboxylic acid
• CAS No: 177941-16-1
• MF: C₁₅H₁₂N₂O₃
• MW: 268.26738
• MDL: MFCD05663991
• CID: 66087
• PubChem ID: 22567328

5-Benzyloxy-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzyloxy-1H-indazole-3-carboxylic acid
• 5-(benzyloxy)-1H-indazole-3-carboxylic acid
• 5-phenylmethoxy-1H-indazole-3-carboxylic acid
• -Benzyloxy-1H-indazole-3-carboxylic acid
• 1H-5-benzyloxyindazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid,5-(phenylmethoxy)
• 5-Benzyloxy (1H)indazole-3-carboxylic acid
• 5-benzyloxy-1H-indole-3-carboxylicacid
• 1H-Indazole-3-carboxylic acid, 5-(phenylmethoxy)-
• A3946
• AM20120486
• AKOS015839391
• 1H-Indazole-3-carboxylicacid, 5-(phenylmethoxy)-
• 5-Benzyloxy-1H-indazole-3-carboxylicacid
• DTXSID60626548
• CS-0328492
• SCHEMBL492695
• NQAATCGJMPDXHK-UHFFFAOYSA-N
• MFCD05663991
• 177941-16-1
• AB22143
• SY355772
• G82745

• MDL： MFCD05663991
• Inchi： 1S/C15H12N2O3/c18-15(19)14-12-8-11(6-7-13(12)16-17-14)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： NQAATCGJMPDXHK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2C=C3C(=CC=2)NN=C3C(O)=O

Computed Properties

• Exact Mass: 268.08500
• Monoisotopic Mass: 268.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.395
• Boiling Point: 544.727 °C at 760 mmHg
• Flash Point: 544.727 °C at 760 mmHg
• Refractive Index: 1.705
• PSA: 75.21000
• LogP: 2.84010

5-Benzyloxy-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles